Cas no 887409-11-2 (ethyl 4-cyclopropyl-2-(trifluoromethyl)pyrimidine-5-carboxylate)

• Product Name: ethyl 4-cyclopropyl-2-(trifluoromethyl)pyrimidine-5-carboxylate
• CAS No: 887409-11-2
• MF: C₁₁H₁₁F₃N₂O₂
• MW: 260.212453126907
• MDL: MFCD07367384
• CID: 1929350
• PubChem ID: 22831749
• Update Time: 2025-05-19

ethyl 4-cyclopropyl-2-(trifluoromethyl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-cyclopropyl-2-(trifluoromethyl)pyrimidine-5-carboxylate
• Ethyl 4-c<wbr>
• LogP
• 4-Cyclopropyl-2-(trifluoromethyl)pyrimidine-5-carboxylic acid ethyl ester
• ETHYL-2-TRIFLUOROMETHYL-4-CYCLOPROPYL-5-PYRIMIDINE CARBOXYLATE
• BBL100563
• AS-43359
• MFCD07367384
• AKOS005255191
• C11H11F3N2O2
• Ethyl 2-trifluoromethyl-4-cyclopropylpyrimidine-5-carboxylate
• SB58941
• 4-Cyclopropyl-2-(trifluoromethyl)pyrimidine-5-carboxylicacidethylester
• CS-0322063
• 887409-11-2
• STL554357

• MDL： MFCD07367384
• Inchi： 1S/C11H11F3N2O2/c1-2-18-9(17)7-5-15-10(11(12,13)14)16-8(7)6-3-4-6/h5-6H,2-4H2,1H3
• InChI Key： LMPVTQRVSPFCJM-UHFFFAOYSA-N
• SMILES： FC(C1=NC=C(C(=O)OCC)C(C2CC2)=N1)(F)F

Computed Properties

• Exact Mass: 260.07726208g/mol
• Monoisotopic Mass: 260.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 261.6±40.0 °C at 760 mmHg
• Flash Point: 112.0±27.3 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

ethyl 4-cyclopropyl-2-(trifluoromethyl)pyrimidine-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on ethyl 4-cyclopropyl-2-(trifluoromethyl)pyrimidine-5-carboxylate

Comprehensive Overview of Ethyl 4-Cyclopropyl-2-(Trifluoromethyl)Pyrimidine-5-Carboxylate (CAS No. 887409-11-2)

The compound ethyl 4-cyclopropyl-2-(trifluoromethyl)pyrimidine-5-carboxylate (CAS No. 887409-11-2) is a highly specialized pyrimidine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyclopropyl group and a trifluoromethyl substituent, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel small-molecule drugs and crop protection agents.

In recent years, the demand for trifluoromethylated compounds has surged, driven by their enhanced metabolic stability and lipophilicity, which are critical properties in drug design. The ethyl ester moiety in ethyl 4-cyclopropyl-2-(trifluoromethyl)pyrimidine-5-carboxylate further enhances its reactivity, making it a versatile building block for heterocyclic chemistry. This aligns with the growing trend of using fluorinated pyrimidines in medicinal chemistry, as evidenced by the rise in related PubMed publications and patent filings.

From an industrial perspective, the synthesis of CAS No. 887409-11-2 often involves multistep organic reactions, including cyclocondensation and esterification. Its purity and yield are critical for downstream applications, prompting advancements in chromatographic purification techniques. The compound's stability under various conditions also makes it suitable for high-throughput screening (HTS) platforms, a hot topic in AI-driven drug discovery.

Environmental and regulatory considerations are also shaping the discourse around pyrimidine-based intermediates. With the European Chemicals Agency (ECHA) and EPA emphasizing greener synthesis methods, researchers are exploring catalytic approaches to produce ethyl 4-cyclopropyl-2-(trifluoromethyl)pyrimidine-5-carboxylate with reduced waste. This aligns with the broader industry shift toward sustainable chemistry, a frequently searched term in academic and industrial circles.

In summary, CAS No. 887409-11-2 represents a convergence of cutting-edge chemistry and practical applications. Its relevance to drug discovery, agrochemical innovation, and green chemistry ensures its continued prominence in scientific literature and commercial pipelines. For researchers seeking reliable data on this compound, platforms like SciFinder and Reaxys offer detailed physicochemical profiles and synthetic protocols.